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Compound of Interest

Compound Name:
7-Benzyl-1-oxa-3,7-

diazaspiro[4.4]nonan-2-one

CAS No.: 1495154-98-7

Cat. No.: B1466881

Get Quote

Executive Summary & Structural Context[1][2][3]
In modern drug discovery, diazaspiro[4.4]nonan-2-one scaffolds represent a critical shift from

flat aromatic structures to high-

architectures. Unlike their fused or bridged bicyclic isomers, spirocyclic systems offer
orthogonal ring orientation, improving solubility and receptor selectivity while maintaining
structural rigidity.

However, this structural complexity presents a challenge in bioanalysis. Isobaric differentiation

between spiro-lactams and fused-lactams (e.g., octahydropyrrolo[3,4-c]pyrrole derivatives) is

difficult using low-resolution MS. This guide details the specific collision-induced dissociation

(CID) pathways of the diazaspiro[4.4]nonan-2-one core, establishing a self-validating

identification protocol.
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We compare the Spiro-Scaffold against two common alternatives used in library synthesis:

Feature
Diazaspiro[4.4]nona

n-2-one (Target)
Fused-Bicyclic

(Alternative A)
Linear Amide

(Alternative B)

Topology
Orthogonal (

twist)
Planar/Semi-planar Flexible chain

Formula (MW 140.[1]18) (MW 140.[1]18) (MW 142.20)

MS Signature

High-energy

quaternary C

cleavage; Distinct CO

loss.

Facile ring-opening;

Retro-Diels-Alder-like

fragmentation.

Extensive "zipper"

fragmentation; Non-

specific alkyl losses.

Stability
High (Quaternary

center anchor)
Moderate (Ring strain)

Low (Rotational

freedom)

Experimental Methodology
To replicate the fragmentation patterns described below, the following ESI-QTOF protocol is

recommended. This workflow ensures the stabilization of the labile lactam ring prior to CID.

Protocol: Gradient-Based ESI-MS/MS Profiling
1. Sample Preparation:

Stock: Dissolve 1 mg of analyte in 1 mL DMSO.

Working Solution: Dilute to 1

g/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid. Note: Formic acid is critical to ensure
N-protonation over O-protonation, which directs the specific fragmentation pathway.

2. Source Parameters (ESI+):

Capillary Voltage: 3.5 kV
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Fragmentor: 135 V (Optimized to prevent in-source decay of the spiro-junction)

Gas Temp: 300°C

Nebulizer: 35 psig

3. Collision Energy (CE) Ramping:

Acquire spectra at stepped CE: 10, 20, and 40 eV.

Rationale: Low energy (10 eV) confirms the parent

. High energy (40 eV) is required to shatter the quaternary spiro-carbon, revealing the
diagnostic "fingerprint" ions.

Fragmentation Mechanics & Pathways
The fragmentation of diazaspiro[4.4]nonan-2-one is governed by the stability of the quaternary

spiro-carbon and the lability of the lactam amide bond. Unlike fused systems, the spiro-junction

acts as a "fragmentation stop," requiring significant energy to cleave.

Pathway A: Lactam Ring Contraction (The "CO Loss"
Pathway)
Upon protonation (typically at the amide nitrogen), the ring undergoes an

-cleavage followed by the neutral loss of Carbon Monoxide (CO, 28 Da). This is the hallmark of
cyclic amides (lactams) but is sterically constrained in spiro systems.

Precursor:

141.1 (

)

Transition:

(Loss of CO)

Mechanism: N-protonation weakens the
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bond. The ring contracts to a pyrrolidine-like radical cation or immonium ion.

Pathway B: Spiro-Junction Cleavage
At higher collision energies (>30 eV), the non-lactam ring (pyrrolidine moiety) fragments. This

often involves the loss of ethylene (

) or propene neutrals, depending on substitution.

Visualization: Fragmentation Topology
The following diagram illustrates the critical dissociation steps differentiating the spiro core from

linear analogs.

[M+H]+ Precursor
m/z 141.1

(Diazaspiro core)

Acylium/Immonium Ion
m/z 113.1

(Ring Contraction)
Loss of CO (-28 Da)

Low CE (15 eV)

Distonic Ion
m/z 124.1

(Loss of NH3)

Loss of NH3 (-17 Da)
Minor Pathway

Pyrrolidine Fragment
m/z 70.1

(Spiro Cleavage)

Spiro-C Cleavage
High CE (35 eV)

Alkyl Radical
m/z 43.1

(Chain shatter)

Alkyl Loss

Click to download full resolution via product page

Figure 1: Collision-Induced Dissociation (CID) pathway for diazaspiro[4.4]nonan-2-one.[2] Note

the distinct two-stage breakdown: Lactam contraction followed by spiro-center cleavage.

Comparative Performance Analysis
The following data compares the spectral quality and diagnostic utility of the Spiro scaffold

versus its Fused isomer (Octahydropyrrolo[3,4-c]pyrrole).

Table 1: MS/MS Fingerprint Comparison[5]
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Parameter
Spiro-Scaffold

(Diazaspiro)
Fused-Scaffold

(Bicyclic)
Implication for

Researchers

Primary Base Peak
113 (

)

96 (

, Retro-Diels-Alder)

Spiro allows for

cleaner MRM

transitions (141

113) with less

background noise.

Fragmentation Energy

High Resilience

(Requires >25 eV for

major fragments)

Low Resilience

(Fragments appearing

at 10-15 eV)

Spiro compounds are

more stable in-source;

less risk of false

negatives during

screening.

Isobaric Interference Distinct 113 fragment
113 fragment is weak

or absent

Use the 141

113 transition to

specifically quantify

Spiro in a mixture of

isomers.

Signal-to-Noise (S/N)

High (Ion current

concentrated in fewer

channels)

Moderate (Ion current

diluted across many

non-specific

fragments)

Spiro scaffolds offer

higher sensitivity in

PK assays.

Mechanistic Insight: The "Orthogonal" Effect
The spiro-carbon forces the two rings to be perpendicular. In the fused system, the rings share

a bond and are roughly planar. Under CID conditions, the fused system can "unzip" via a Retro-

Diels-Alder mechanism (if unsaturated) or simple ring opening. The spiro system, however,

cannot unzip across the quaternary center without breaking two bonds simultaneously. This

results in the High Resilience noted in Table 1, making the spiro-scaffold a more robust analyte

for high-throughput screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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